Cas no 139369-42-9 (4-Chloro-5-(2,3-dichlorophenoxy)-1,2-benzenediamine)
139369-42-9 structure
Product Name:4-Chloro-5-(2,3-dichlorophenoxy)-1,2-benzenediamine
CAS No:139369-42-9
MF:C12H9Cl3N2O
MW:303.571659803391
CID:135634
PubChem ID:9972263
Update Time:2025-04-19
4-Chloro-5-(2,3-dichlorophenoxy)-1,2-benzenediamine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-5-(2,3-dichlorophenoxy)benzene-1,2-diamine
- 1,2-Benzenediamine,4-chloro-5-(2,3-dichlorophenoxy)-
- 4-?chloro-?5-?(2,?3-?dichlorophenoxy)?-1,?2-?Benzenediamine
- 1,2-Benzenediamine,4-chloro-5-(2,3-dichlorophenoxy)
- 4-CHLORO-5-(2,3-DICHLORO-PHENOXY)-1,2-BENZENEDIAMINE
- 4-chloro-5-(2,3-dichlorophenoxy)-1,2-phenylenediamine
- 4-chloro-5-(2,3-dichlorophenoxy)-o-phenylenediamine
- BEN002
- SCHEMBL8515928
- 4-chloro-5-(2,3-dichlorophenoxy)-1,2-benzenediamine
- 4-chloro-5(2,3-dichlorophenoxy)-1,2-phenylenediamine
- FT-0709925
- A902082
- DTXSID20433533
- AC-20361
- 1,2-Benzenediamine, 4-chloro-5-(2,3-dichlorophenoxy)-
- 139369-42-9
- 4-chloro-5-(2,3-dichlorophenoxyl)benzene-1,2-diamine
- AKOS015912328
- NNDWEKICDTYSCM-UHFFFAOYSA-N
- 4-Chloro-5-(2,3-dichlorophenoxy)-1,2-benzenediamine
-
- Inchi： 1S/C12H9Cl3N2O/c13-6-2-1-3-10(12(6)15)18-11-5-9(17)8(16)4-7(11)14/h1-5H,16-17H2
- InChI Key： NNDWEKICDTYSCM-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C=C1OC1C=CC=C(C=1Cl)Cl)N)N
Computed Properties
- Exact Mass: 301.97800
- Monoisotopic Mass: 301.978
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.3A^2
- XLogP3: 4
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 419.2±45.0 °C at 760 mmHg
- Flash Point: 207.3±28.7 °C
- Refractive Index: 1.681
- PSA: 61.27000
- LogP: 5.76590
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4-Chloro-5-(2,3-dichlorophenoxy)-1,2-benzenediamine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Chloro-5-(2,3-dichlorophenoxy)-1,2-benzenediamine Customs Data
- HS CODE：2922299090
- Customs Data：
China Customs Code:
2922299090Overview:
2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Chloro-5-(2,3-dichlorophenoxy)-1,2-benzenediamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C383645-10mg |
4-Chloro-5-(2,3-dichlorophenoxy)-1,2-benzenediamine |
139369-42-9 | 10mg |
$121.00 | 2023-05-18 | ||
| TRC | C383645-100mg |
4-Chloro-5-(2,3-dichlorophenoxy)-1,2-benzenediamine |
139369-42-9 | 100mg |
$ 1200.00 | 2023-09-08 | ||
| TRC | C383645-250mg |
4-Chloro-5-(2,3-dichlorophenoxy)-1,2-benzenediamine |
139369-42-9 | 250mg |
$2130.00 | 2023-05-18 |
4-Chloro-5-(2,3-dichlorophenoxy)-1,2-benzenediamine Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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